Cas no 45651-41-0 (1-Azabicyclo[2.2.2]octane, 4-methyl-)

• Product Name: 1-Azabicyclo[2.2.2]octane, 4-methyl-
• CAS No: 45651-41-0
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 2669328
• PubChem ID: 142664
• Update Time: 2025-04-21

1-Azabicyclo[2.2.2]octane, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-azabicyclo[2.2.2]octane
• Q ME
• SCHEMBL1434436
• 4-Methylquinuclidine #
• 1-methyl quinicludinium iodide, N-methyl quinuclidinium iodide.
• DTXCID80119068
• 4-methyl-quinuclidine
• 1-Azabicyclo[2.2.2]octane, 4-methyl-
• 4-Methylquinuclidine
• 1-Azabicyclo(2.2.2)octane, 4-methyl-
• 4-Methyl-1-azabicyclo(2.2.2)octane
• SCHEMBL25071560
• DTXSID40196577
• 45651-41-0

• Inchi： 1S/C8H15N/c1-8-2-5-9(6-3-8)7-4-8/h2-7H2,1H3
• InChI Key： DLHGEIMBTIHQGR-UHFFFAOYSA-N
• SMILES： N12CCC(C)(CC1)CC2

Computed Properties

• Exact Mass: 125.120449483Da
• Monoisotopic Mass: 125.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 3.2Ų